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Compound of Interest

Compound Name: Barium hydrogen phosphate

Cat. No.: B154793 Get Quote

An In-Depth Technical Guide to Barium
Hydrogen Phosphate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Barium Hydrogen Phosphate, detailing its

chemical identity, physical and chemical properties, and synthesis methodologies. The

information is intended to support research and development activities, particularly in material

science and drug development.

Chemical Identity and Properties
Barium hydrogen phosphate is an inorganic compound with established applications in

various industrial and research settings.

Table 1: Chemical Identifiers and Physical Properties of Barium Hydrogen Phosphate
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Property Value References

Chemical Formula BaHPO₄ [1][2]

CAS Number 10048-98-3 [1][3][4]

Molecular Weight 233.31 g/mol [1][5]

Appearance White powder [1][2][3][5]

Melting Point 410°C (decomposes) [1][4][5]

Solubility
Insoluble in water; soluble in

dilute HCl or HNO₃.
[3][5]

Density 4.16 g/cm³ [4][6]

Barium hydrogen phosphate is also known by several synonyms, including dibasic barium

phosphate and phosphoric acid, barium salt (1:1)[4][7]. It is classified as harmful if swallowed

or inhaled[1].

Synthesis and Experimental Protocols
The synthesis of barium hydrogen phosphate can be achieved through various methods,

including chemical precipitation and gel diffusion.

2.1. Chemical Precipitation Method

A common laboratory-scale synthesis involves the reaction of a soluble barium salt with a

phosphate source.

Reactants: Barium hydroxide (Ba(OH)₂) and phosphoric acid (H₃PO₄)[8].

Procedure:

Dissolve barium hydroxide octahydrate in deionized water and heat the solution[8].

Add a solution of phosphoric acid dropwise to the heated barium hydroxide solution[8].
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Heat the resulting mixture to allow for the precipitation of barium hydrogen
phosphate[8].

Cool the mixture, filter the precipitate, and wash with deionized water until the washings

are neutral[8].

Dry the resulting white solid under a vacuum[8].

2.2. Gel Diffusion Method

Single crystals of barium hydrogen phosphate can be grown using a gel diffusion technique.

Materials: Sodium metasilicate, orthophosphoric acid, and barium chloride[9].

Procedure:

A gel is prepared using sodium metasilicate and orthophosphoric acid[9].

A solution of barium chloride is carefully added on top of the set gel[9].

Barium hydrogen phosphate crystals form within the gel matrix through a slow diffusion

and reaction process[9]. This method allows for the growth of good quality single

crystals[9].

2.3. Bio-Inspired Synthesis

Nanoparticles of barium phosphates have been synthesized using microorganisms.

Method: The bacterium B. subtilis is used to produce alkaline phosphatase, which hydrolyzes

a phosphate monoester to generate phosphate ions[10].

Procedure:

A solution of a substrate is mixed with a culture of B. subtilis and allowed to stand[10].

The mixture is centrifuged, and the pH of the supernatant is adjusted[10].
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Barium chloride is added to the pH-adjusted solution, leading to the precipitation of barium

phosphate nanoparticles[10]. The particle size can be influenced by the pH of the

solution[10].

Logical Workflow for Synthesis
The following diagram illustrates the general workflow for the chemical precipitation synthesis

of Barium Hydrogen Phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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